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Compound of Interest

Compound Name: IQ-3

Cat. No.: B1633040 Get Quote

The identity of the compound "IQ-3" remains elusive, preventing a direct comparison of its

mechanism of action with similar molecules. Extensive searches have revealed a variety of

entities and concepts associated with "IQ" or similar phrasings, but none correspond to a

specific, well-characterized compound for which a detailed pharmacological profile is publicly

available.

Initial investigations into the mechanism of action of a compound designated "IQ-3" have been

hampered by the ambiguous nature of the term. Database and literature searches have not

yielded a singular, recognized bioactive molecule with this name. Instead, the query "IQ-3" and

its variations have pointed to a diverse range of subjects, highlighting the need for more

specific identifiers to conduct a meaningful scientific comparison.

The search for "IQ-3" has led to several distinct areas of scientific and commercial interest:

A Commercial Product: A chemical supplier, GlpBio, lists a product named "IQ 3" with the

CAS number 312538-03-7. However, the publicly available information for this product does

not include any data on its biological activity, mechanism of action, or even its chemical

structure. Without this fundamental information, a comparison to any other compound is

impossible.

A Known Mutagen: The abbreviation "IQ" is well-established in toxicology as referring to 2-

amino-3-methylimidazo[4,5-f]quinoline.[1] This compound is a heterocyclic amine that has

been identified in cooked meats and is known for its mutagenic properties.[1] Its mechanism
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of action involves metabolic activation to a reactive species that can form DNA adducts, a

process extensively studied in the context of carcinogenesis.[1]

A Protein Family: In the realm of molecular biology, "IQ" motifs are calmodulin-binding

domains found in a variety of proteins. One such protein is the "IQ motif and SEC7 domain-

containing protein 3" (IQSEC3), which acts as a guanine nucleotide exchange factor for

ARF1, playing a role in intracellular signaling.[2]

Medical and Cognitive Contexts: The term "IQ" is most widely recognized as an abbreviation

for "intelligence quotient." In this context, research has explored the impact of various

substances, such as cannabis, on cognitive function and IQ scores.[3] Furthermore, the term

appears in the branding of medical devices, such as the "Butterfly iQ3" ultrasound probe,

and in discussions of nootropics or "smart drugs" aimed at enhancing cognitive function.[4][5]

Given the lack of a defined molecular entity for "IQ-3," a comparative analysis of its mechanism

of action as requested cannot be performed. To proceed with a detailed comparison, it is crucial

to first unambiguously identify the compound in question. Essential information required

includes:

Chemical Name and Structure: The systematic chemical name (e.g., IUPAC name) and a

clear representation of the molecular structure are fundamental for identifying the compound

and predicting its potential pharmacological class.

CAS Number: The Chemical Abstracts Service (CAS) registry number is a unique identifier

that can help to pinpoint the exact chemical substance.

Pharmacological Target or Class: Knowing the intended biological target (e.g., a specific

receptor, enzyme, or ion channel) or the general pharmacological class (e.g., kinase

inhibitor, GPCR agonist) would allow for the identification of relevant comparator

compounds.

Without this clarifying information, any attempt to generate a comparison guide would be

speculative and lack the scientific rigor required for the target audience of researchers,

scientists, and drug development professionals. We encourage the user to provide more

specific details about the "IQ-3" of interest to enable a thorough and accurate analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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